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Compound of Interest

Compound Name: 3-Methyl-1-heptanol

Cat. No.: B093506 Get Quote

Application Note & Protocol

Introduction
3-Methyl-1-heptanol is a branched-chain alcohol that possesses a unique olfactory profile,

making it a valuable ingredient in the formulation of flavors and fragrances. Its chemical

structure, featuring a methyl group on the third carbon of a heptanol backbone, contributes to a

distinct aroma that differentiates it from its linear isomer, 1-heptanol. This document provides a

comprehensive overview of the applications of 3-Methyl-1-heptanol in the flavor and fragrance

industry, including its olfactory and flavor characteristics, synthesis protocols, and relevant

physicochemical data. This information is intended for researchers, scientists, and

professionals in the fields of flavor and fragrance chemistry and drug development.

Physicochemical and Olfactory Properties
3-Methyl-1-heptanol is a colorless liquid with a characteristic odor. While detailed sensory

panel data is limited, its olfactory profile is generally described as having fruity and green

nuances. For comparison, the closely related 1-heptanol is characterized by green, floral, and

fruity notes. The presence of the methyl group in 3-Methyl-1-heptanol is expected to modulate

these characteristics, potentially adding depth and complexity.

Table 1: Physicochemical Properties of 3-Methyl-1-heptanol
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Property Value Source

CAS Number 1070-32-2 [1]

Molecular Formula C₈H₁₈O [1]

Molecular Weight 130.23 g/mol [1]

Boiling Point 179.2 °C at 760 mmHg [1]

Flash Point 71.1 °C [1]

Density 0.821 g/cm³ [1]

Refractive Index 1.426 [1]

Solubility
Insoluble in water; soluble in

organic solvents
[2]

Applications in Flavors and Fragrances
3-Methyl-1-heptanol is utilized as both a flavoring agent and a fragrance ingredient.[2] Its fruity

and green character allows it to be incorporated into a variety of formulations to impart or

enhance specific aromatic profiles.

In Fragrance:

Perfumery: It can be used as a modifier in floral and fruity compositions, adding a natural

and fresh dimension. Due to its moderate volatility, it can contribute to the heart notes of a

fragrance.

Functional Fragrances: It finds application in personal care products such as lotions, soaps,

and shampoos, where its scent can contribute to the overall product experience.[2]

In Flavors:

Fruity Flavors: Its profile makes it suitable for inclusion in artificial fruit essences, particularly

those aiming for a complex and natural character.
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Beverages and Confectionery: It can be used in trace amounts to enhance the aromatic

bouquet of various food and beverage products.[2]

While specific usage levels for 3-Methyl-1-heptanol are not widely published, a starting point

for evaluation in fragrance concentrates can be inferred from the related compound 1-heptanol,

which is recommended for use at up to 3.0%. The actual concentration will depend on the

desired effect and the other components of the formulation.

Synthesis of 3-Methyl-1-heptanol
A common and effective method for the synthesis of 3-Methyl-1-heptanol is through the

reduction of the corresponding aldehyde, 3-methylheptanal. A standard laboratory procedure

using a mild reducing agent like sodium borohydride is outlined below.

Experimental Protocol: Reduction of 3-Methylheptanal
Objective: To synthesize 3-Methyl-1-heptanol by the reduction of 3-methylheptanal using

sodium borohydride.

Materials:

3-Methylheptanal

Sodium borohydride (NaBH₄)

Methanol

Diethyl ether

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask
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Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-

methylheptanal (1 equivalent) in methanol. Cool the flask in an ice bath to 0-5 °C.

Reduction: Slowly add sodium borohydride (0.3 equivalents) to the stirred solution in small

portions, maintaining the temperature below 10 °C.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at room

temperature for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC)

or gas chromatography (GC) until the starting aldehyde is consumed.

Quenching: Carefully quench the reaction by the slow addition of 1 M HCl at 0 °C until the

solution is acidic (pH ~2-3). This will neutralize the excess borohydride and the resulting

borate esters.

Extraction: Transfer the mixture to a separatory funnel and add diethyl ether. Shake well and

separate the layers. Extract the aqueous layer two more times with diethyl ether.

Washing: Combine the organic extracts and wash successively with saturated sodium

bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator.

Purification: Purify the crude 3-Methyl-1-heptanol by distillation under reduced pressure to

obtain the final product.
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Diagram 1: Synthesis Workflow for 3-Methyl-1-heptanol
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Caption: Workflow for the synthesis of 3-Methyl-1-heptanol.

Olfactory Signaling
The perception of 3-Methyl-1-heptanol's aroma is initiated by its interaction with olfactory

receptors (ORs) located in the olfactory epithelium of the nasal cavity. While the specific ORs

that bind to 3-Methyl-1-heptanol have not been identified, the general mechanism of olfactory

signal transduction is well-established.

Diagram 2: Olfactory Signal Transduction Pathway
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Caption: Simplified olfactory signal transduction pathway.
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Upon binding of 3-Methyl-1-heptanol to an OR, a conformational change activates a G-protein

(G_olf). This, in turn, activates adenylyl cyclase, which converts ATP to cyclic AMP (cAMP).

The increase in cAMP opens cyclic nucleotide-gated ion channels, leading to an influx of

sodium and calcium ions. This influx depolarizes the neuron, generating an action potential that

is transmitted to the olfactory bulb of the brain for processing.

Conclusion
3-Methyl-1-heptanol is a versatile ingredient for the flavor and fragrance industry, offering a

desirable fruity and green aroma. Its synthesis can be readily achieved through standard

chemical reductions. Further research into its sensory properties, including detailed GC-

Olfactometry studies and determination of its odor threshold, would provide a more

comprehensive understanding of its potential applications and allow for its more precise use in

creating innovative flavors and fragrances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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